Cas no 2223030-81-5 ((5-Methyl-2-pyrrolidino-d11)-thiazole-4-boronic acid pinacol ester)

• Product Name: (5-Methyl-2-pyrrolidino-d11)-thiazole-4-boronic acid pinacol ester
• CAS No: 2223030-81-5
• MF: C₁₄H₂₃BN₂O₂S
• MW: 305.288400888443
• CID: 6809899
• PubChem ID: 133553700
• Update Time: 2025-03-04

(5-Methyl-2-pyrrolidino-d11)-thiazole-4-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 2223030-81-5
• CS-19580
• (5-Methyl-2-pyrrolidino-d11)-thiazole-4-boronic acid pinacol ester

• Inchi： 1S/C14H23BN2O2S/c1-10-11(15-18-13(2,3)14(4,5)19-15)16-12(20-10)17-8-6-7-9-17/h6-9H2,1-5H3/i1D3,6D2,7D2,8D2,9D2
• InChI Key： WNIDMOXBSJNOAG-JJTGTYJFSA-N
• SMILES： S1C(C([2H])([2H])[2H])=C(B2OC(C)(C)C(C)(C)O2)N=C1N1C([2H])([2H])C([2H])([2H])C([2H])([2H])C1([2H])[2H]

Computed Properties

• Exact Mass: 305.2263735Da
• Monoisotopic Mass: 305.2263735Da
• Isotope Atom Count: 11
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.8Ų